Cas no 1346707-14-9 (4-Chloro-2-((4-methoxybenzyl)oxy)pyridine)

• Product Name: 4-Chloro-2-((4-methoxybenzyl)oxy)pyridine
• CAS No: 1346707-14-9
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 1034431
• PubChem ID: 71302225
• Update Time: 2025-06-29

4-Chloro-2-((4-methoxybenzyl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-((4-methoxybenzyl)oxy)pyridine
• 4-chloro-2-[(4-methoxyphenyl)methoxy]pyridine
• 2-(4-methoxybenzyloxy)-4-chloropyridine
• AK131475
• KB-15008
• KB-241112
• 1346707-14-9
• DB-241628
• DTXSID10744569

• Inchi： 1S/C13H12ClNO2/c1-16-12-4-2-10(3-5-12)9-17-13-8-11(14)6-7-15-13/h2-8H,9H2,1H3
• InChI Key： OPOLCIAJEBGFOH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 249.0556563g/mol
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-Chloro-2-((4-methoxybenzyl)oxy)pyridine

Introduction to 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine (CAS No. 1346707-14-9)

The compound 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine (CAS No. 1346707-14-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloro substituent and a methoxybenzyl group, offering a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of the synthesis process but also improve the purity and scalability of the product, making it more accessible for industrial applications.

The structural features of CAS No. 1346707-14-9 make it an attractive candidate for drug discovery programs targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. The pyridine ring serves as a versatile scaffold, while the chloro and methoxy groups provide opportunities for further functionalization, enabling the creation of bioisosteric analogs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine has shown promise in agrochemical research, particularly in the development of novel herbicides and insecticides. Its ability to modulate key biochemical pathways in plants and pests makes it a valuable lead compound for sustainable agricultural solutions.

From a materials science perspective, this compound has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of nitrogen atoms in the pyridine ring facilitates strong metal-ligand interactions, enabling the construction of porous materials with applications in gas storage, catalysis, and sensing technologies.

Recent studies have also highlighted the potential of CAS No. 1346707-14-9 in photovoltaic applications. Its electronic properties make it a suitable candidate for dye-sensitized solar cells (DSSCs), where it can act as an efficient electron donor or sensitizer under visible light irradiation.

The synthesis of 4-Chloro-2-((4-Methoxybenzyl)Oxy)Pyridine involves a multi-step process that typically begins with the preparation of intermediate precursors such as 2-chloropyridine derivatives. Subsequent steps may include nucleophilic substitution reactions or coupling reactions to introduce the methoxybenzyl group at the desired position on the pyridine ring.

Purification techniques such as column chromatography and recrystallization are commonly employed to ensure high purity levels, which are critical for both analytical studies and downstream applications. Analytical characterization is typically performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the molecular structure and stereochemistry.

The integration of computational chemistry tools has further enhanced our understanding of the properties of CAS No. 1346707-14-9. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological targets or materials systems.

As research into this compound continues to advance, new opportunities are emerging across diverse fields. Its versatility as a chemical building block positions it as a key player in driving innovation in pharmaceuticals, agrochemicals, materials science, and renewable energy technologies.